Cas no 5518-09-2 (1-Naphthylmalononitrile)

1-Naphthylmalononitrile structure
1-Naphthylmalononitrile structure
Product Name:1-Naphthylmalononitrile
CAS No:5518-09-2
MF:C13H8N2
MW:192.2160
MDL:MFCD00142672
CID:943470
PubChem ID:87573872
Update Time:2024-12-09

1-Naphthylmalononitrile Chemical and Physical Properties

Names and Identifiers

    • 1-naphthylmalononitrile
    • NAPHTHALEN-1-YLMALONONITRILE
    • 1-(Dicyanomethyl)naphthalene
    • 2-(Naphthalen-1-yl)malononitrile
    • 1-Napthylmalononitrile
    • 2,4,8-Trichlorophenol
    • 2-(1-naphthyl)malononitrile
    • JSYNLGSYUCZAGV-UHFFFAOYSA-N
    • N0550
    • 2-(NAPHTHALEN-1-YL)PROPANEDINITRILE
    • 5518-09-2
    • T72605
    • MFCD00142672
    • DTXSID10448030
    • CS-0331788
    • 2-naphthalen-1-ylpropanedinitrile
    • SCHEMBL7595550
    • DB-019297
    • 1-Naphthylmalononitrile
    • MDL： MFCD00142672
    • Inchi： 1S/C13H8N2/c14-8-11(9-15)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11H
    • InChI Key： JSYNLGSYUCZAGV-UHFFFAOYSA-N
    • SMILES： N#CC([H])(C#N)C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

  • Exact Mass: 192.06900
  • Monoisotopic Mass: 192.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 47.6
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 164.0 to 168.0 deg-C
  • PSA: 47.58000
  • LogP: 2.97056
  • Solubility: Not determined

1-Naphthylmalononitrile Security Information

1-Naphthylmalononitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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1-Naphthylmalononitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5518-09-2)1-Naphthylmalononitrile
Order Number:A1205952
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):157.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5518-09-2)1-Naphthylmalononitrile
A1205952
Purity:99%
Quantity:1g
Price ($):157.0
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